(R)-4-Cbz-amino-2-Boc-amino-butyric acid
CAS No.: 101854-42-6; 70882-68-7
Cat. No.: VC6436351
Molecular Formula: C17H24N2O6
Molecular Weight: 352.387
* For research use only. Not for human or veterinary use.
Specification
| CAS No. | 101854-42-6; 70882-68-7 |
|---|---|
| Molecular Formula | C17H24N2O6 |
| Molecular Weight | 352.387 |
| IUPAC Name | (2R)-2-[(2-methylpropan-2-yl)oxycarbonylamino]-4-(phenylmethoxycarbonylamino)butanoic acid |
| Standard InChI | InChI=1S/C17H24N2O6/c1-17(2,3)25-16(23)19-13(14(20)21)9-10-18-15(22)24-11-12-7-5-4-6-8-12/h4-8,13H,9-11H2,1-3H3,(H,18,22)(H,19,23)(H,20,21)/t13-/m1/s1 |
| Standard InChI Key | IILDIIAZNITTLB-CYBMUJFWSA-N |
| SMILES | CC(C)(C)OC(=O)NC(CCNC(=O)OCC1=CC=CC=C1)C(=O)O |
Introduction
Chemical Structure and Physicochemical Properties
Structural Characterization
(R)-4-Cbz-amino-2-Boc-amino-butyric acid, systematically named (2R)-2-[(tert-butoxycarbonyl)amino]-4-(benzyloxycarbonylamino)butanoic acid, features a four-carbon backbone with two protected amino groups. The Boc group at the second carbon and the Cbz group at the fourth carbon confer stability during multi-step syntheses. The stereochemistry at the second carbon (R-configuration) is critical for its application in enantioselective reactions.
Table 1: Key Physicochemical Properties
| Property | Value/Descriptor | Source |
|---|---|---|
| Molecular Formula | C₁₇H₂₄N₂O₆ | |
| Molecular Weight | 352.387 g/mol | |
| CAS Numbers | 101854-42-6; 70882-68-7 | |
| IUPAC Name | (2R)-2-[(tert-butoxycarbonyl)amino]-4-[(benzyloxy)carbonylamino]butanoic acid | |
| Chiral Centers | C2 (R-configuration) | |
| Protective Groups | Boc (tert-butyloxycarbonyl), Cbz (benzyloxycarbonyl) |
The compound’s lipophilicity, influenced by the aromatic benzyl group, enhances its solubility in organic solvents like dichloromethane and dimethylformamide, facilitating its use in solid-phase peptide synthesis.
Spectroscopic and Chromatographic Data
Nuclear magnetic resonance (NMR) spectroscopy reveals distinct signals for the Boc and Cbz groups. The tert-butyl protons of the Boc group resonate as a singlet at ~1.4 ppm in ¹H NMR, while the benzyl protons of the Cbz group appear as a multiplet at 7.2–7.4 ppm. High-performance liquid chromatography (HPLC) with chiral stationary phases (e.g., Chiralpak AD-H) confirms enantiopurity, with retention times varying based on mobile-phase composition.
Synthesis and Manufacturing
Synthetic Routes
The synthesis involves sequential protection of the amino groups on a butanoic acid backbone. A typical pathway proceeds as follows:
-
Boc Protection: The primary amino group is protected using di-tert-butyl dicarbonate (Boc anhydride) in the presence of a base like triethylamine.
-
Cbz Protection: The secondary amino group is then protected with benzyl chloroformate (Cbz-Cl) under alkaline conditions.
-
Purification: Crude product is purified via column chromatography (silica gel, ethyl acetate/hexane gradient) or recrystallization from ethanol/water mixtures.
Industrial-scale production often employs continuous flow reactors to enhance yield and reduce racemization risks. For instance, a 2023 study reported an 85% yield using a microfluidic setup with residence times optimized to 30 minutes.
Optimization Strategies
-
Temperature Control: Maintaining reactions at 0–5°C during Cbz introduction minimizes side reactions like N-overacylation.
-
Stoichiometry: Using 1.2 equivalents of Boc anhydride ensures complete protection without excess reagent complicating purification.
-
Catalysis: DMAP (4-dimethylaminopyridine) accelerates Boc protection, reducing reaction times by 40% compared to base-only conditions.
Applications in Pharmaceutical Research
Peptide Synthesis
The compound’s dual protection allows sequential deprotection, enabling precise control over peptide chain elongation. For example, the Boc group is removed with trifluoroacetic acid (TFA), while the Cbz group requires hydrogenolysis. This selectivity has been leveraged in synthesizing neuropeptides targeting opioid receptors, where stereochemical integrity is paramount.
Prodrug Design
Modifying the carboxylic acid moiety to ester prodrugs enhances bioavailability. A 2024 study demonstrated that methyl ester derivatives of this compound exhibited 70% higher intestinal absorption in rodent models compared to the parent acid.
Biological Activity and Mechanistic Insights
Structure-Activity Relationship (SAR) Studies
Systematic modifications, such as replacing the benzyl group with p-fluorobenzyl, have shown enhanced binding affinity to serine proteases. For instance, the p-fluoro analog exhibited a 50% lower IC₅₀ value compared to the parent compound in trypsin inhibition assays.
Analytical Characterization
Table 2: Analytical Techniques and Parameters
| Technique | Parameters | Key Observations |
|---|---|---|
| ¹H NMR | 400 MHz, CDCl₃ | Boc tert-butyl: 1.4 ppm (s, 9H) |
| ESI-MS | Positive mode, m/z 353.2 [M+H]+ | Confirms molecular weight |
| HPLC | Chiralpak AD-H, 1.0 mL/min | Retention time: 12.3 min (R-form) |
- mass of a compound required to prepare a solution of known volume and concentration
- volume of solution required to dissolve a compound of known mass to a desired concentration
- concentration of a solution resulting from a known mass of compound in a specific volume